Cas no 879088-65-0 (Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-)

• Product Name: Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• CAS No: 879088-65-0
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 1915278
• PubChem ID: 59377199
• Update Time: 2025-05-25

Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• NEUYKPFEHZYUEQ-UHFFFAOYSA-N
• EN300-1720292
• 4-[(Boc-amino)methyl]-2-chlorobenzoic acid
• 4-(((Tert-butoxycarbonyl)amino)methyl)-2-chlorobenzoic acid
• 879088-65-0
• 4-[(Boc-amino)methyl]-2-chlorobenzoicacid
• CS-0457738
• 2-chloro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]benzoic acid
• SCHEMBL1018437
• 4-{[(tert-butoxycarbonyl)amino]methyl}-2-chlorobenzoic acid
• F78766
• 4-((tert-butoxycarbonylamino)methyl)-2-chlorobenzoic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-2-chlorobenzoic acid

• Inchi： 1S/C13H16ClNO4/c1-13(2,3)19-12(18)15-7-8-4-5-9(11(16)17)10(14)6-8/h4-6H,7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： NEUYKPFEHZYUEQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0767857Da
• Monoisotopic Mass: 285.0767857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-

Benzoic Acid, 2-Chloro-4-[[[(1,1-Dimethylethoxy)Carbonyl]Amino]Methyl]: A Comprehensive Overview

The compound Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl], with CAS No. 879088-65-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a chlorine atom at the 2-position and a complex amino methyl group at the 4-position. The presence of the (1,1-dimethylethoxy)carbonyl group introduces additional functional complexity, making this molecule a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also ensure high purity levels, which are critical for its intended applications. The compound's structure lends itself well to further functionalization, making it a valuable intermediate in the development of advanced materials and bioactive molecules.

One of the most promising areas of application for Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl] is in drug discovery. Researchers have explored its potential as a scaffold for designing bioactive compounds with specific pharmacological properties. For instance, studies have demonstrated that this compound can serve as a precursor for developing inhibitors targeting key enzymes involved in metabolic disorders and neurodegenerative diseases. Its ability to undergo various post-synthetic modifications further enhances its utility in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. The incorporation of Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl] into polymer systems has been investigated for its potential to improve mechanical and thermal properties. Recent research highlights its role as a cross-linking agent in the synthesis of high-performance polymers, which exhibit enhanced stability under extreme conditions. This dual functionality underscores its versatility across diverse scientific domains.

The environmental impact of Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl] has also been a topic of interest. Studies have focused on its biodegradation pathways and potential toxicity profiles. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its long-term environmental implications.

From a structural perspective, the compound's benzoic acid core provides a rigid aromatic framework that can be exploited for various purposes. The chlorine substitution at the 2-position introduces electron-withdrawing effects, which can influence reactivity in subsequent reactions. Meanwhile, the (1,1-dimethylethoxy)carbonyl group acts as a protecting group during synthesis while also contributing to the molecule's overall functionality.

Recent collaborative efforts between academic institutions and industrial research labs have led to breakthroughs in understanding the stereochemical outcomes of reactions involving Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]. These studies have provided valuable insights into controlling selectivity during complex transformations, paving the way for more efficient synthetic routes.

In summary, Benzoic acid, 2-chloro-4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl] (CAS No. 879088-65-0) stands out as a multifaceted compound with significant potential across pharmaceuticals and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields.